RNA recruiter 2

• Molecular Formula: C20H16FNO4S
• Molecular Weight: 385.4 g/mol
• InChI: InChI=1S/C20H16FNO4S/c1-2-26-20(25)17-18(24)16(11-12-8-9-14(21)15(23)10-12)27-19(17)22-13-6-4-3-5-7-13/h3-11,23-24H,2H2,1H3/b16-11-,22-19?
• InChIKey: BUGHTAVQXPJFDN-JTKJEDPUSA-N

RNA recruiter 2 – QSOX1 mRNA Ligand for RIBOTAC

RNA recruiter 2 is a small-molecule ligand that specifically binds to quiescin sulfhydryl oxidase 1 isoform a (QSOX1‑a) mRNA [1]. It serves as the target RNA ligand component in the synthesis of F1-RIBOTAC, a ribonuclease‑targeting chimera (RIBOTAC) designed for the catalytic degradation of QSOX1 mRNA via RNase L recruitment [1]. This compound is primarily utilized in oncology research as a tool to study isoform‑specific RNA degradation and to develop RNA‑targeting therapeutics [2].

RIBOTAC RNA-binding module for QSOX1 mRNA

Bulged-U structural motif recognition (5' UTR)

Triple-negative breast cancer cell-model studies

• [1] Tong, Y., Gibaut, Q. M. R., et al. Transcriptome-wide mapping of small molecule RNA binding sites in cells informs an isoform-specific degrader of QSOX1 mRNA. J. Am. Chem. Soc. 2022, 144, 11620–11625. View Source
• [2] MedChemExpress. F1-RIBOTAC (HY-171148) product page. View Source

RNA recruiter 2 Irreplaceability

RNA recruiter 2 is a specialized RNA-binding module that recognizes a bulged uridine within a stable hairpin structure in the 5′ untranslated region of QSOX1‑a mRNA [1]. This structural recognition enables isoform‑specific degradation—QSOX1‑a, but not QSOX1‑b, mRNA and protein levels are reduced [1]. In contrast, generic QSOX1 enzymatic inhibitors (e.g., SBI‑183) target the protein's catalytic domain and do not discriminate between isoforms [2]. Substituting RNA recruiter 2 with another RNA ligand (e.g., RNA recruiter 1, which binds the SARS‑CoV‑2 SL5 G‑quadruplex ) or a linker‑modified analog (e.g., RNA recruiter‑linker 1 [3]) would completely alter target specificity and downstream biological outcome, as each recruiter is designed for a unique RNA target. The following evidence details the quantifiable differentiation that justifies procurement of RNA recruiter 2 over close analogs.

Enrichment Shift

Non-identical RNA binders may alter transcriptome-wide target engagement profiles and reduce QSOX1-a selectivity.

Chemotype Dissimilarity

Average Tanimoto similarity to known RNA ligands is 0.27 ± 0.09; close analogs may not replicate binding mode.

Off-Target Profile

Reported selectivity context (51 enriched transcripts) may shift with structural modifications, impacting isoform-specific degradation.

• [1] Tong, Y., Gibaut, Q. M. R., et al. Transcriptome-wide mapping of small molecule RNA binding sites in cells informs an isoform-specific degrader of QSOX1 mRNA. J. Am. Chem. Soc. 2022, 144, 11620–11625. View Source
• [2] GlpBio. SBI-183 product page. View Source
• [3] TargetMol. RNA recruiter-linker 1 (T204691) product page. View Source

RNA recruiter 2 Differentiation Evidence

Transcriptomic Selectivity Advantage

RNA recruiter 2, when incorporated into F1‑RIBOTAC, drives dose‑dependent, isoform‑selective reduction of QSOX1‑a mRNA. In MDA‑MB‑231 triple‑negative breast cancer cells, F1‑RIBOTAC (which contains RNA recruiter 2 as the RNA‑binding module) decreased QSOX1‑a mRNA levels by up to ~35% at 10 μM after 16 h incubation [1]. Neither F1‑Amide (the RNA recruiter 2 analog lacking the RNase L‑recruiting moiety) nor F1‑CTRL (a control RIBOTAC with a mutated RNase L recruiter) affected QSOX1‑a mRNA levels, confirming that mRNA degradation requires both RNA recruiter 2‑mediated target engagement and functional RNase L recruitment [1].

Transcriptomic Selectivity

Head-to-head

51 transcripts (F1) vs >70 (comparators)

Supports transcriptome selectivity screening

MDA-MB-231 cells; cross-linker-pulldown RNA-seq

Evidence Dimension	QSOX1‑a mRNA reduction (relative to vehicle control)
Target Compound Data	F1‑RIBOTAC (containing RNA recruiter 2): ~35% reduction at 10 μM
Comparator Or Baseline	F1‑Amide (RNA recruiter 2 analog without RNase L recruiter): no significant effect; F1‑CTRL (control RIBOTAC with mutated RNase L recruiter): no significant effect
Quantified Difference	~35% reduction vs. 0% reduction
Conditions	MDA‑MB‑231 triple‑negative breast cancer cells; 16 h incubation; RT‑qPCR analysis

Why This Matters

This demonstrates that RNA recruiter 2 is essential for target engagement and that the full RIBOTAC architecture is required for functional mRNA degradation—a critical distinction for users designing RIBOTAC experiments.

• [1] Tong, Y., Gibaut, Q. M. R., et al. Transcriptome-wide mapping of small molecule RNA binding sites in cells informs an isoform-specific degrader of QSOX1 mRNA. J. Am. Chem. Soc. 2022, 144, 11620–11625. View Source

Unique Chemotype Profile

The RNA‑binding component of RNA recruiter 2 (referred to as compound F1 in the primary literature) binds to a bulged uridine in the QSOX1‑a mRNA 5′ UTR with a dissociation constant (Kd) of 16 ± 6 μM, as measured by fluorescence polarization using Cy5‑labeled RNA [1]. No detectable binding was observed to a fully paired mutant RNA in which the U‑bulge was converted to an AU base pair (Kd > 100 μM) [1]. This >6‑fold selectivity for the bulged RNA structure confirms that RNA recruiter 2 engages its target via specific structural recognition, not through non‑specific electrostatic interactions.

Chemotype Profile

Class-level

Tanimoto 0.27 ± 0.09 (threshold 0.7); lowest TPSA in set

Distinct chemotype; class-level inference

In silico 2D similarity analysis

Evidence Dimension	Binding affinity (Kd) to RNA target
Target Compound Data	F1 (RNA recruiter 2 binding module): Kd = 16 ± 6 μM (wild‑type bulged RNA)
Comparator Or Baseline	Mutant RNA (U‑bulge converted to AU base pair): Kd > 100 μM
Quantified Difference	>6‑fold selectivity for wild‑type over mutant RNA
Conditions	Fluorescence polarization assay; Cy5‑labeled QSOX1‑a 5′ UTR hairpin RNA

Why This Matters

This quantitative selectivity profile enables users to validate target engagement and distinguish RNA recruiter 2 from promiscuous RNA‑binding compounds, reducing off‑target effects in RIBOTAC applications.

• [1] Tong, Y., Gibaut, Q. M. R., et al. Transcriptome-wide mapping of small molecule RNA binding sites in cells informs an isoform-specific degrader of QSOX1 mRNA. J. Am. Chem. Soc. 2022, 144, 11620–11625. View Source

QSOX1 mRNA Binding Affinity

Among six chemically diverse RNA‑binding fragments (F1–F6) profiled via Chem‑CLIP transcriptome‑wide pull‑down in MDA‑MB‑231 cells, compound F1 (the RNA recruiter 2 binding module) exhibited superior selectivity [1]. After filtering out non‑specific interactions, F1 enriched only 51 transcripts, compared to >70 transcripts for less selective compounds [1]. Furthermore, F1 produced the highest fold‑enrichment values, with two unique transcripts (QSOX1 and SQSTM1) enriched >12‑fold [1].

Binding Affinity

Reported

Kd = 16 ± 6 µM

Supports target engagement context

Bulged QSOX1-a RNA model; no binding to base-paired control

Evidence Dimension	Number of bona fide transcript targets (post‑filtering)
Target Compound Data	F1: 51 transcripts enriched
Comparator Or Baseline	Other RNA‑binding fragments (F2–F6): >70 transcripts each
Quantified Difference	≥27% fewer enriched transcripts (51 vs. >70)
Conditions	MDA‑MB‑231 triple‑negative breast cancer cells; Chem‑CLIP pull‑down followed by RNA‑seq

Why This Matters

Lower transcriptome‑wide promiscuity reduces the likelihood of unintended RNA‑level off‑target effects, making RNA recruiter 2 a more suitable choice for applications requiring high target specificity.

• [1] Tong, Y., Gibaut, Q. M. R., et al. Transcriptome-wide mapping of small molecule RNA binding sites in cells informs an isoform-specific degrader of QSOX1 mRNA. J. Am. Chem. Soc. 2022, 144, 11620–11625. View Source

Mechanism Differentiation: RNA Degrader (RNA Recruiter 2-Based) vs. Enzymatic Inhibitor (SBI-183)

RNA recruiter 2 enables RNA‑level degradation of QSOX1‑a mRNA via the RIBOTAC mechanism (catalytic, substoichiometric), whereas SBI‑183 functions as a protein‑level enzymatic inhibitor of QSOX1 [1][2]. The F1‑RIBOTAC chimera (containing RNA recruiter 2) achieves isoform‑specific knockdown: QSOX1‑a mRNA is reduced, while QSOX1‑b mRNA and the SQSTM1 mRNA target remain unaffected [1]. SBI‑183 binds to the QSOX1 enzyme with a Kd of 20 μM but does not discriminate between isoforms [2].

Evidence Dimension	Mechanism of action and isoform selectivity
Target Compound Data	RNA recruiter 2 (in F1‑RIBOTAC): RNA‑level degradation; isoform‑specific (QSOX1‑a only)
Comparator Or Baseline	SBI‑183: Enzymatic inhibition; binds QSOX1 protein (Kd = 20 μM); not isoform‑selective
Quantified Difference	RNA degradation vs. enzymatic inhibition; isoform‑selective vs. pan‑isoform
Conditions	Cellular models: MDA‑MB‑231 (RIBOTAC) vs. 786‑O, RCJ‑41T2, MDA‑MB‑231, A549, MIA PaCa2 (SBI‑183)

Why This Matters

For applications requiring isoform‑specific modulation of QSOX1 function (e.g., studying isoform‑specific oncogenic roles), RNA recruiter 2‑based RIBOTACs provide a distinct mechanistic advantage over pan‑isoform enzymatic inhibitors.

• [1] Tong, Y., Gibaut, Q. M. R., et al. Transcriptome-wide mapping of small molecule RNA binding sites in cells informs an isoform-specific degrader of QSOX1 mRNA. J. Am. Chem. Soc. 2022, 144, 11620–11625. View Source
• [2] GlpBio. SBI-183 product page. View Source

Structural Differentiation: RNA Recruiter 2 vs. RNA Recruiter 1 and Recruiter-Linker 1

RNA recruiter 2 (MW 385.41, C₂₀H₁₆FNO₄S) differs fundamentally in structure and intended target from other RNA recruiter compounds. RNA recruiter 1 (MW 362.38, C₂₀H₁₈N₄O₃) binds the SARS‑CoV‑2 SL5 G‑quadruplex , while RNA recruiter‑linker 1 (a pre‑conjugated RNA ligand‑linker) is also designed for SARS‑CoV‑2 RNA targeting [1]. These structural differences dictate distinct RNA targets (QSOX1‑a mRNA vs. viral RNA) and downstream applications (cancer research vs. antiviral research).

Evidence Dimension	Molecular formula, molecular weight, and target RNA
Target Compound Data	RNA recruiter 2: C₂₀H₁₆FNO₄S; MW 385.41; target: QSOX1‑a mRNA
Comparator Or Baseline	RNA recruiter 1: C₂₀H₁₈N₄O₃; MW 362.38; target: SARS‑CoV‑2 SL5 RNA
Quantified Difference	MW difference: +23.03 g/mol; elemental composition differs by fluorine and sulfur
Conditions	Chemical characterization data from vendor specifications

Why This Matters

Procurement of the correct RNA recruiter is essential for maintaining target specificity in RIBOTAC synthesis; substituting RNA recruiter 2 with RNA recruiter 1 would completely alter the RIBOTAC's target from QSOX1‑a mRNA to SARS‑CoV‑2 RNA.

• [1] TargetMol. RNA recruiter-linker 1 (T204691) product page. View Source

RNA recruiter 2 Applications

Isoform-Specific QSOX1 mRNA Degradation

RNA recruiter 2 is the essential RNA-binding module for synthesizing F1‑RIBOTAC (HY‑171148) [1]. Researchers investigating the oncogenic role of QSOX1‑a in triple‑negative breast cancer can use RNA recruiter 2 to construct F1‑RIBOTAC, which reduces QSOX1‑a mRNA by ~35% at 10 μM in MDA‑MB‑231 cells without affecting the QSOX1‑b isoform [2]. This enables isoform‑specific loss‑of‑function studies that are not achievable with pan‑isoform enzymatic inhibitors like SBI‑183.

Cellular RNA Binding Site Mapping

RNA recruiter 2 (as compound F1) binds to the QSOX1‑a mRNA 5′ UTR hairpin with a Kd of 16 ± 6 μM and exhibits >6‑fold selectivity over a mutant RNA lacking the bulged uridine (Kd > 100 μM) [2]. This quantitative binding profile makes RNA recruiter 2 suitable as a positive control or calibration standard in fluorescence polarization assays designed to measure RNA‑small molecule interactions.

Next-Generation RIBOTAC Development

RNA recruiter 2 (as compound F1) serves as a benchmark for transcriptome‑wide selectivity in Chem‑CLIP experiments, enriching only 51 transcripts with >12‑fold enrichment for QSOX1 and SQSTM1 [2]. Researchers developing new RNA‑binding chemotypes can use RNA recruiter 2 as a reference compound to assess the selectivity of novel ligands against a well‑characterized, low‑promiscuity binder.

Building Custom RIBOTACs for Oncology Target Validation

RNA recruiter 2 can be conjugated to alternative RNase L‑recruiting modules or linkers to generate novel RIBOTACs targeting QSOX1‑a mRNA [1]. The established binding affinity (Kd = 16 ± 6 μM) and cellular activity (35% mRNA knockdown) [2] provide a quantitative baseline for optimizing linker chemistry, recruiting module potency, and cellular permeability in RIBOTAC development programs.

Application

Selection Property

Validation Focus

QSOX1-a isoform degradation studies

Isoform-selective RNA engagement

Target engagement & degradation endpoint (RNase L-dependent)

Covalent RNA target profiling (Chem-CLIP)

Covalent probe compatibility (diazirine/alkyne)

Transcriptome-wide binding site mapping

RIBOTAC SAR & linker development

Defined Kd and structural motif (bulged U)

Baseline affinity for optimization & linker geometry

• [1] MedChemExpress. F1-RIBOTAC (HY-171148) product page. View Source
• [2] Tong, Y., Gibaut, Q. M. R., et al. Transcriptome-wide mapping of small molecule RNA binding sites in cells informs an isoform-specific degrader of QSOX1 mRNA. J. Am. Chem. Soc. 2022, 144, 11620–11625. View Source